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Compound of Interest

Compound Name: 6-Aminotetramethylrhodamine

Cat. No.: B014192 Get Quote

6-Carboxytetramethylrhodamine, commonly known as 6-TAMRA, is a bright, photostable

orange-red fluorescent dye that has become an indispensable tool in biological research and

drug development.[1] Its high quantum yield and compatibility with standard rhodamine filter

sets make it a popular choice for a variety of applications, including fluorescence microscopy,

flow cytometry, and nucleic acid sequencing.[1] This guide will provide an in-depth exploration

of 6-TAMRA, with a particular focus on its amine-reactive forms, which are widely used for

covalently labeling peptides, proteins, and oligonucleotides.[1]

It is important to distinguish between 6-Aminotetramethylrhodamine and the more commonly

utilized 6-Carboxytetramethylrhodamine (6-TAMRA). While both are rhodamine derivatives, 6-

TAMRA possesses a carboxyl group that can be activated, for instance, as an N-

hydroxysuccinimidyl (NHS) ester, to react with primary and secondary amines on biomolecules,

forming stable amide bonds.[1] This technical guide will focus on 6-TAMRA and its amine-

reactive derivatives due to their prevalence in labeling applications.

The CAS number for the single isomer of 6-Carboxytetramethylrhodamine is 91809-67-5.[2][3]

The amine-reactive NHS ester of 6-TAMRA is available and has associated CAS numbers such

as 150810-69-8 for the pure 6-isomer.[4] For clarity, this guide will refer to the compound as 6-

TAMRA.

Core Physicochemical and Spectroscopic
Properties
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A thorough understanding of the fundamental properties of 6-TAMRA is critical for its effective

application. These properties dictate its behavior in different experimental conditions and its

suitability for various detection methods.

Property Value Source

CAS Number (6-TAMRA,

single isomer)
91809-67-5 [2][3]

Molecular Formula (Free Acid) C25H22N2O5 [2]

Molecular Weight (Free Acid) 430.4 g/mol [2]

Appearance Dark purple or red solid [4][5][6]

Solubility
Soluble in DMF, DMSO, and

Methanol
[1][6]

Excitation Maximum (λex) ~540-555 nm [1][7][8][9]

Emission Maximum (λem) ~565-580 nm [7][8][9]

Experimental Protocol: Covalent Labeling of
Antibodies with 6-TAMRA NHS Ester
The following protocol provides a detailed, step-by-step methodology for the covalent

conjugation of 6-TAMRA NHS ester to an antibody, a common procedure in the development of

fluorescent immunoassays. The causality behind each step is explained to ensure a robust and

reproducible outcome.

Principle of the Reaction
The N-hydroxysuccinimidyl (NHS) ester of 6-TAMRA is an amine-reactive derivative.[1][8] The

NHS ester reacts with primary and secondary amines, such as the ε-amino group of lysine

residues and the N-terminal α-amino group of the antibody, to form a stable amide bond. This

reaction is most efficient at a slightly alkaline pH (8.3-8.5), where the amino groups are

deprotonated and thus more nucleophilic.[10]
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Workflow for Antibody Labeling with 6-TAMRA NHS
Ester
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Caption: Essential safety precautions for handling 6-TAMRA.

Conclusion
6-Carboxytetramethylrhodamine (6-TAMRA) is a powerful fluorescent probe with broad

applications in life sciences and drug discovery. Its bright fluorescence and the ability to be

readily conjugated to biomolecules make it an invaluable tool. By following established

protocols and adhering to stringent safety measures, researchers can effectively harness the

capabilities of 6-TAMRA to advance their scientific investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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